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Compound of Interest

Compound Name: Pharacine

Cat. No.: B138207 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

Preamble: This document serves as a technical guide to the natural product Pharacine. It is

important to note that, based on a comprehensive review of the existing scientific literature as

of late 2025, information regarding the biological activity of Pharacine is exceptionally limited.

The primary research available focuses on its isolation and structural characterization, with

initial screenings showing a lack of activity in the tested assays. This guide faithfully represents

the current state of knowledge.

Executive Summary
Pharacine is a highly symmetrical, natural p-cyclophane first isolated from the marine bacterial

strain Cytophaga sp. AM13.1.[1][2][3] Its structure was elucidated through spectroscopic

methods. Initial in vitro bioactivity screenings were conducted against a panel of

microorganisms, including bacteria, fungi, yeast, and microalgae. In these primary assays,

Pharacine demonstrated no discernible biological activity.[1][2][4] Consequently, there is no

public domain data available concerning its mechanism of action, associated signaling

pathways, or quantitative measures of efficacy such as IC50 or EC50 values. This whitepaper

collates all available data on Pharacine, including its chemical properties and the experimental

protocols from its initial discovery.

It should be noted that some commercial suppliers may erroneously list a compound named

"Pharacine" with antibiotic properties; however, the chemical structure and CAS number
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provided in such listings do not correspond to the natural product isolated from Cytophaga sp.

AM13.1 and likely represent a different chemical entity.[5]

Chemical and Physical Properties
Pharacine is distinguished by its unique and highly symmetrical p-cyclophane structure.[1][2]

[3] Its fundamental properties are summarized below.

Property Value Source

Molecular Formula C24H24O8 PubChem[6]

Molecular Weight 440.44 g/mol Biosynth[5], PubChem[6]

IUPAC Name

3,8,15,20-

tetraoxatricyclo[20.2.2.2¹⁰,¹³]oc

tacosa-

1(25),10,12,22(26),23,27-

hexaene-2,9,14,21-tetrone

PubChem[6]

Canonical SMILES

C1CCOC(=O)C2=CC=C(C=C2

)C(=O)OCCCCOC(=O)C3=CC

=C(C=C3)C(=O)OC1

Biosynth[5]

Source Organism Cytophaga sp. strain AM13.1 J Nat Prod[1][2][3]

Compound Class p-Cyclophane J Nat Prod[1][2][3]

Biological Activity Assessment
The only published study on Pharacine reported its evaluation against a panel of nine

microorganisms. The compound showed no inhibitory activity in these assays.[1][2][4]

Table of Screening Results:
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Organism Type Species Tested Result

Microalgae

Chlorella vulgaris, Chlorella

sorokiniana, Scenedesmus

subspicatus

No Activity

Fungi Mucor miehei No Activity

Yeast Candida albicans No Activity

Bacteria (Gram-positive)
Staphylococcus aureus,

Bacillus subtilis
No Activity

Bacteria (Gram-negative) Escherichia coli No Activity

Bacteria (Actinomycete)
Streptomyces

viridochromogenes
No Activity

Due to the lack of observed activity, no quantitative data (e.g., IC50, MIC) has been reported,

and no further studies into its mechanism of action or signaling pathways have been published.

Experimental Protocols
The following methodology is based on the description of the bioactivity screening in the

primary literature.

Antimicrobial and Antifungal Agar Diffusion Assay
The bioactivity of Pharacine was determined using a standard agar diffusion assay.

Preparation of Test Plates: Standard growth media agar plates were prepared and allowed to

solidify.

Inoculation: The surface of the agar was uniformly inoculated with a suspension of the

respective test organism (bacteria, yeast, or fungi).

Application of Compound: A filter paper disc of a standard diameter (typically 6 mm) was

impregnated with a solution of purified Pharacine at a specified concentration. The solvent

was allowed to evaporate.
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Incubation: The prepared disc was placed onto the center of the inoculated agar plate. Plates

were incubated under conditions (temperature, time) optimal for the growth of the specific

test organism.

Data Analysis: The plates were examined for a zone of growth inhibition around the filter

paper disc. The absence of a clear zone was interpreted as "no activity."

Visualizations
Experimental Workflow for Bioactivity Screening
The following diagram illustrates the logical workflow of the initial screening performed on

Pharacine.
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Caption: Workflow of the initial bioactivity screening of Pharacine.

Conclusion and Future Directions
Pharacine remains a structurally interesting natural product with an underexplored biological

potential. The initial negative screening results against a limited panel of microorganisms do

not preclude the possibility of other, more specific biological activities (e.g., antiviral, cytotoxic,

enzyme inhibition, or receptor modulation).
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Future research endeavors could involve:

Broader screening against diverse biological targets, including cancer cell lines, viral panels,

and specific enzyme assays.

Computational studies, such as molecular docking, to predict potential protein targets based

on Pharacine's unique 3D structure.

Total synthesis of Pharacine to enable the generation of analogues for structure-activity

relationship (SAR) studies.

Until such studies are conducted and published, the biological activity of Pharacine remains an

open question for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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